molecular formula C15H11N3O5 B2871514 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 921923-66-2

2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

Cat. No. B2871514
CAS RN: 921923-66-2
M. Wt: 313.269
InChI Key: LUMZJJBDXUBOSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a benzodioxole, furan, oxadiazole, and acetamide group. Benzodioxole is a type of aromatic ether that is often found in various pharmaceuticals and natural products . Furan is a heterocyclic compound that has a five-membered ring with four carbon atoms and one oxygen . Oxadiazole is a heterocycle featuring an oxygen atom and two nitrogen atoms in a five-membered ring . Acetamide is the simplest amide derived from acetic acid .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxole and furan are aromatic rings, which contribute to the compound’s stability and reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxole and furan rings could increase its lipophilicity, potentially affecting its solubility and permeability .

Scientific Research Applications

Pharmacological Properties of Related Compounds

Research has shown that derivatives of furoxans and benzofuroxans, which are related to the chemical structure of interest, exhibit a wide range of biological activities. These activities include antimicrobial, anti-parasitic, mutagenic, immunosuppressive, and anticancer effects. Moreover, some derivatives have shown anti-aggregating and vasorelaxant activities. The development of hybrid compounds combining furoxan or benzofuroxan moieties with classical drug moieties has led to potential new drugs with anti-ulcer, calcium channel modulating, and vasodilator properties (Cerecetto & Porcal, 2005).

Synthesis and Anticonvulsant Evaluation

Indoline derivatives incorporating functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for their anticonvulsant activities. This research contributes to the understanding of how structural elements related to the compound might influence pharmaceutical properties. One compound in particular showed significant activity against both maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures, highlighting the potential of these compounds in anticonvulsant drug development (Nath et al., 2021).

Leishmanicidal Activities

A series of novel synthetic furoxan and benzofuroxan derivatives, which are chemically related to the compound of interest, were synthesized and evaluated for their in vitro activity against Leishmania amazonensis. These studies revealed remarkable leishmanicidal activity, with some compounds showing activities superior to those of established treatments like amphotericin B and pentamidine. This indicates the potential use of such compounds in developing new treatments for leishmaniasis (Dutra et al., 2014).

Antimicrobial and Hemolytic Agents

Research on N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, similar in structure to the compound , has shown that these compounds exhibit antimicrobial activity against a range of microbial species. This study also evaluated the hemolytic activity of these compounds, indicating their potential as antimicrobial agents with reduced toxicity (Rehman et al., 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it could interact with biological targets such as enzymes or receptors .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity, optimizing its synthesis, or modifying its structure to improve its properties .

properties

IUPAC Name

2-(1,3-benzodioxol-5-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11N3O5/c19-13(7-9-3-4-10-12(6-9)22-8-21-10)16-15-18-17-14(23-15)11-2-1-5-20-11/h1-6H,7-8H2,(H,16,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUMZJJBDXUBOSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)CC(=O)NC3=NN=C(O3)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.